molecular formula C9H12N2O2 B6284977 2-amino-2-methyl-3-(pyridin-4-yl)propanoic acid CAS No. 70258-06-9

2-amino-2-methyl-3-(pyridin-4-yl)propanoic acid

Cat. No. B6284977
CAS RN: 70258-06-9
M. Wt: 180.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a derivative of amino acids with a pyridine ring attached . It’s worth noting that similar compounds have been used in the synthesis of Dabigatran, a nonpeptide, direct thrombin inhibitor, and antithrombotic .


Synthesis Analysis

While specific synthesis methods for “2-amino-2-methyl-3-(pyridin-4-yl)propanoic acid” are not available, similar compounds have been synthesized using various methods. For instance, 3-(pyridin-2-ylamino)propanoic acid has been synthesized from 2-Aminopyridine and Butyl acrylate .


Molecular Structure Analysis

The molecular structure of similar compounds indicates the presence of a pyridine ring attached to a propanoic acid structure .

Scientific Research Applications

2-amino-2-methyl-3-(pyridin-4-yl)propanoic acid has a wide range of applications in scientific research. It has been used as a substrate for enzyme-catalyzed reactions, as a reagent in organic synthesis, and as a probe for biochemical studies. It has also been used to study the structure and function of proteins, as well as to study the effects of drugs on cells and tissues.

Mechanism of Action

2-amino-2-methyl-3-(pyridin-4-yl)propanoic acid is believed to act as an inhibitor of enzymes, including proteases and phosphatases. It is thought to bind to active sites on enzymes, blocking the binding of substrates and preventing the catalytic activity of the enzymes.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, and it has been shown to inhibit the activity of enzymes involved in cell cycle progression. In addition, this compound has been shown to inhibit the growth of cancer cells and to reduce the levels of inflammatory mediators in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-amino-2-methyl-3-(pyridin-4-yl)propanoic acid in lab experiments is its low toxicity. It is also relatively inexpensive and easy to obtain. However, one of the main limitations of using this compound is that its effects may not be specific to a particular enzyme. In addition, its effects may be short-lived, as this compound is quickly metabolized by the body.

Future Directions

There are a number of potential future directions for research involving 2-amino-2-methyl-3-(pyridin-4-yl)propanoic acid. These include further investigation of its mechanism of action, its effects on different types of enzymes, and its potential applications in drug discovery and development. In addition, further research could be conducted to explore the potential therapeutic uses of this compound, such as its use as an anti-inflammatory or anti-cancer agent. Finally, further research could be conducted to explore the potential of this compound as a tool for studying the structure and function of proteins.

Synthesis Methods

The synthesis of 2-amino-2-methyl-3-(pyridin-4-yl)propanoic acid is typically accomplished through a two-step reaction. The first step involves the reaction of pyridine with methyl propanoate in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction produces 2-amino-2-methyl-3-pyridin-4-ylpropanoic acid. The second step involves the reaction of this acid with an alkyl halide, such as bromoethane, in the presence of a base. This reaction produces this compound.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-2-methyl-3-(pyridin-4-yl)propanoic acid involves the reaction of 2-acetylpyridine with ethyl diazoacetate to form a pyrazole intermediate, which is then reacted with methylamine to form the target compound.", "Starting Materials": [ "2-acetylpyridine", "ethyl diazoacetate", "methylamine" ], "Reaction": [ "Step 1: 2-acetylpyridine is reacted with ethyl diazoacetate in the presence of a catalyst such as copper powder to form a pyrazole intermediate.", "Step 2: The pyrazole intermediate is then reacted with excess methylamine in ethanol at reflux temperature to form 2-amino-2-methyl-3-(pyridin-4-yl)propanoic acid.", "Step 3: The product is then purified by recrystallization from ethanol to obtain the final compound." ] }

CAS RN

70258-06-9

Molecular Formula

C9H12N2O2

Molecular Weight

180.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.